Aminoguanidine hydrochloride Aminoguanidine hydrochloride Pimagedine, also known as aminoguanidine, MDL-201228; YM-585; GER-11, is an AGE Inhibitor potentially for the treatment of diabetic nephropathy and diabetic retinopathy. Pimagedine is also a diamine oxidase and nitric oxide synthase inhibitor. It acts to reduce levels of advanced glycation end products (AGEs) through interacting with 3-deoxyglucosone.
Brand Name: Vulcanchem
CAS No.: 1937-19-5
VCID: VC0539684
InChI: InChI=1S/CH6N4.ClH/c2-1(3)5-4;/h4H2,(H4,2,3,5);1H
SMILES: C(=NN)([NH3+])N.[Cl-]
Molecular Formula: CH7ClN4
Molecular Weight: 110.55 g/mol

Aminoguanidine hydrochloride

CAS No.: 1937-19-5

Inhibitors

VCID: VC0539684

Molecular Formula: CH7ClN4

Molecular Weight: 110.55 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Aminoguanidine hydrochloride - 1937-19-5

CAS No. 1937-19-5
Product Name Aminoguanidine hydrochloride
Molecular Formula CH7ClN4
Molecular Weight 110.55 g/mol
IUPAC Name [(E)-C-aminocarbonohydrazonoyl]azanium;chloride
Standard InChI InChI=1S/CH6N4.ClH/c2-1(3)5-4;/h4H2,(H4,2,3,5);1H
Standard InChIKey UBDZFAGVPPMTIT-UHFFFAOYSA-N
Isomeric SMILES C(=N/N)(\[NH3+])/N.[Cl-]
SMILES C(=NN)([NH3+])N.[Cl-]
Canonical SMILES C(=N[NH3+])(N)N.[Cl-]
Appearance Solid powder
Description Pimagedine, also known as aminoguanidine, MDL-201228; YM-585; GER-11, is an AGE Inhibitor potentially for the treatment of diabetic nephropathy and diabetic retinopathy. Pimagedine is also a diamine oxidase and nitric oxide synthase inhibitor. It acts to reduce levels of advanced glycation end products (AGEs) through interacting with 3-deoxyglucosone.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Pimagedine, MDL-201228; YM-585; GER-11; MDL201228; YM585; GER11. aminoguanidine. Pimagedine hydrochloride; Guanylhydrazine hydrochloride
Reference 1: Malmberg CE, Chamberland S. A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products. J Vis Exp. 2016 Sep 9;(115). doi: 10.3791/53593. PubMed PMID: 27684512.
2: Alipour M, Amini B, Adineh F, Feizi H, Jafari MR. Effect of sub-chronic intraperitoneal administration of aminoguanidine on the memory and hippocampal apoptosis-related genes in diabetic rats. Bratisl Lek Listy. 2016;117(8):472-9. PubMed PMID: 27546701.
3: Anaeigoudari A, Soukhtanloo M, Reisi P, Beheshti F, Hosseini M. Inducible nitric oxide inhibitor aminoguanidine, ameliorates deleterious effects of lipopolysaccharide on memory and long term potentiation in rat. Life Sci. 2016 Aug 1;158:22-30. doi: 10.1016/j.lfs.2016.06.019. Epub 2016 Jun 21. PubMed PMID: 27341994.
4: Silva FP, Dantas BB, Faheina Martins GV, de Araújo DA, Vasconcellos ML. Synthesis and Anticancer Activities of Novel Guanylhydrazone and Aminoguanidine Tetrahydropyran Derivatives. Molecules. 2016 Jun 21;21(6). pii: E671. doi: 10.3390/molecules21060671. PubMed PMID: 27338323.
5: Alipour M, Adineh F, Mosatafavi H, Aminabadi A, Monirinasab H, Jafari MR. Effect of chronic intraperitoneal aminoguanidine on memory and expression of Bcl-2 family genes in diabetic rats. Can J Physiol Pharmacol. 2016 Jun;94(6):669-75. doi: 10.1139/cjpp-2015-0357. Epub 2015 Nov 10. PubMed PMID: 27210113.
6: Lafioniatis A, Orfanidou MA, Papadopoulou ES, Pitsikas N. Effects of the inducible nitric oxide synthase inhibitor aminoguanidine in two different rat models of schizophrenia. Behav Brain Res. 2016 Aug 1;309:14-21. doi: 10.1016/j.bbr.2016.04.043. Epub 2016 Apr 28. PubMed PMID: 27132765.
7: Tian M, Qing C, Niu Y, Dong J, Cao X, Song F, Ji X, Lu S. Aminoguanidine cream ameliorates skin tissue microenvironment in diabetic rats. Arch Med Sci. 2016 Feb 1;12(1):179-87. doi: 10.5114/aoms.2016.57595. Epub 2016 Feb 2. PubMed PMID: 26925135; PubMed Central PMCID: PMC4754380.
8: Colzani M, De Maddis D, Casali G, Carini M, Vistoli G, Aldini G. Reactivity, Selectivity, and Reaction Mechanisms of Aminoguanidine, Hydralazine, Pyridoxamine, and Carnosine as Sequestering Agents of Reactive Carbonyl Species: A Comparative Study. ChemMedChem. 2016 Aug 19;11(16):1778-89. doi: 10.1002/cmdc.201500552. Epub 2016 Feb 17. PubMed PMID: 26891408.
9: de Souza Ferreira C, Pennacchi PC, Araújo TH, Taniwaki NN, de Araújo Paula FB, da Silveira Duarte SM, Rodrigues MR. Aminoguanidine treatment increased NOX2 response in diabetic rats: Improved phagocytosis and killing of Candida albicans by neutrophils. Eur J Pharmacol. 2016 Feb 5;772:83-91. doi: 10.1016/j.ejphar.2015.12.044. Epub 2015 Dec 24. PubMed PMID: 26724393.
10: Ekici K, Temelli O, Parlakpinar H, Samdanci E, Polat A, Beytur A, Tanbek K, Ekici C, Dursun IH. Beneficial effects of aminoguanidine on radiotherapy-induced kidney and testis injury. Andrologia. 2016 Aug;48(6):683-92. doi: 10.1111/and.12500. Epub 2015 Nov 27. PubMed PMID: 26610736.
11: Hafez HM, Ibrahim MA, Ibrahim SA, Amin EF, Goma W, Abdelrahman AM. Potential protective effect of etanercept and aminoguanidine in methotrexate-induced hepatotoxicity and nephrotoxicity in rats. Eur J Pharmacol. 2015 Dec 5;768:1-12. doi: 10.1016/j.ejphar.2015.08.047. Epub 2015 Aug 30. PubMed PMID: 26332135.
12: Kazmierczak PA, Dobaczewski MP, Przygodzki T, Carsky J, Watala C. β-Resorcylidene aminoguanidine (RAG) dilates coronary arteries in an endothelium-independent manner. Pharmacol Rep. 2015 Jun;67(3):631-5. doi: 10.1016/j.pharep.2015.01.003. Epub 2015 Jan 20. PubMed PMID: 25933980.
13: Yanilmaz M, Akduman D, Sagun ÖF, Haksever M, Yazicilar O, Orhan I, Akpolat N, Gök U. The effects of aminoguanidine, methylprednisolone, and melatonin on nerve recovery in peripheral facial nerve neurorrhaphy. J Craniofac Surg. 2015 May;26(3):667-72. doi: 10.1097/SCS.0000000000001503. PubMed PMID: 25933145.
14: Orman D, Vardi N, Ates B, Taslidere E, Elbe H. Aminoguanidine mitigates apoptosis, testicular seminiferous tubules damage, and oxidative stress in streptozotocin-induced diabetic rats. Tissue Cell. 2015 Jun;47(3):284-90. doi: 10.1016/j.tice.2015.03.006. Epub 2015 Apr 2. PubMed PMID: 25862575.
15: Ashraf JM, Shahab U, Tabrez S, Lee EJ, Choi I, Ahmad S. Quercetin as a finer substitute to aminoguanidine in the inhibition of glycation products. Int J Biol Macromol. 2015;77:188-92. doi: 10.1016/j.ijbiomac.2015.03.021. Epub 2015 Mar 20. PubMed PMID: 25799884.
16: Barmaki B, Khazaei M. Effect of aminoguanidine on cardiovascular responses and survival time during blood loss: A study in normotensive and deoxycorticosterone acetate-salt hypertensive rats. Int J Appl Basic Med Res. 2015 Jan-Apr;5(1):12-7. doi: 10.4103/2229-516X.149222. PubMed PMID: 25664261; PubMed Central PMCID: PMC4318093.
17: Majd AA, Goodarzi MT, Hassanzadeh T, Tavilani H, Karimi J. Aminoguanidine partially prevents the reduction in liver pyruvate kinase activity in diabetic rats. Adv Biomed Res. 2014 Dec 31;3:260. doi: 10.4103/2277-9175.148233. eCollection 2014. PubMed PMID: 25625099; PubMed Central PMCID: PMC4298874.
18: Alipour M, Ghadiri-Soufi F, Jafari MR. Corrigendum: Effect of aminoguanidine on sciatic functional index, oxidative stress, and rate of apoptosis in an experimental rat model of ischemia-reperfusion injury. Can J Physiol Pharmacol. 2015 Apr;93(4):309. doi: 10.1139/cjpp-2014-0484. Epub 2015 Jan 7. PubMed PMID: 25563668.
19: Tella E, Aldahlawi S, Eldeeb A, El Gazaerly H. The Effect of Systemic Delivery of Aminoguanidine versus Doxycycline on the Resorptive Phase of Alveolar Bone Following modified Widman Flap in Diabetic Rats: A Histopathological and Scanning Electron Microscope (SEM) study. Int J Health Sci (Qassim). 2014 Jul;8(3):275-85. PubMed PMID: 25505863; PubMed Central PMCID: PMC4257363.
20: Parthasarathy A, Gopi V, Devi K M S, Balaji N, Vellaichamy E. Aminoguanidine inhibits ventricular fibrosis and remodeling process in isoproterenol-induced hypertrophied rat hearts by suppressing ROS and MMPs. Life Sci. 2014 Nov 18;118(1):15-26. PubMed PMID: 25445437.
PubChem Compound 11240450
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator